N-octyl-5-oxoheptadecanamide
Overview
Description
N-octyl-5-oxoheptadecanamide, also known as OEA, is an endogenous lipid molecule that is synthesized in the body naturally. It belongs to the class of N-acylethanolamines (NAEs) and is structurally similar to anandamide, which is a well-known endocannabinoid. OEA has been found to have various physiological effects and has been studied for its potential therapeutic applications.
Scientific Research Applications
Anti-Inflammatory Effects :
- N-octadecanoyl-5-hydroxytryptamide (C18-5HT), a compound similar to N-octyl-5-oxoheptadecanamide, has been characterized for its anti-inflammatory effects. The study revealed significant inhibition of leukocyte migration and reduction in nitric oxide and cytokine production. This suggests potential for the development of new anti-inflammatory drugs (Giorno et al., 2021).
Thermal Energy Storage :
- Research on n-octadecane/molecular sieve 5A composites, closely related to N-octyl-5-oxoheptadecanamide, highlights their use as form-stable thermal storage materials. These composites show potential for improving thermal stability in building materials, offering efficient thermal energy storage (Chen et al., 2012).
Modulation of Brain Receptors :
- Research has found that amide derivatives of fatty acids, which include compounds like N-octyl-5-oxoheptadecanamide, can influence brain receptors. These compounds were shown to affect 5-hydroxytryptamine (5-HT) receptors, potentially impacting sleep, mood, and alertness (Huidobro‐Toro & Harris, 1996).
Nano-Encapsulation for Thermal Energy Storage :
- Studies on nano-encapsulated n-octadecane, similar to N-octyl-5-oxoheptadecanamide, have been conducted for thermal energy storage. These studies demonstrate the potential of such compounds in applications like building materials, offering efficient thermal management solutions (Tumirah et al., 2014).
Plant Defense Mechanisms :
- Octadecanoid signaling components in plants, which include molecules structurally related to N-octyl-5-oxoheptadecanamide, play a crucial role in plant defense responses. This research enhances our understanding of plant physiology and potential agricultural applications (Rakwal et al., 2002).
properties
IUPAC Name |
N-octyl-5-oxoheptadecanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H49NO2/c1-3-5-7-9-11-12-13-14-15-17-20-24(27)21-19-22-25(28)26-23-18-16-10-8-6-4-2/h3-23H2,1-2H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZYXNVVUEULMCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC(=O)CCCC(=O)NCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H49NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
n-Octyl-5-oxoheptadecanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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